Cas no 723-46-6 (Sulfamethoxazole)

• Product Name: Sulfamethoxazole
• CAS No: 723-46-6
• MF: C₁₀H₁₁N₃O₃S
• MW: 253.277640581131
• MDL: MFCD00010546
• CID: 39725
• PubChem ID: 5329
• Update Time: 2026-05-14

Sulfamethoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(5-methylisoxazol-3-yl)benzenesulfonamide
• N1-(5-methylisoxazol-3-yl)sulphanilamide
• Sulfamethoxazole solution
• Sulphamethoxazole
• Sulfamethoxazole
• SMZ
• 4-amino-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide
• 4-Amino-N-(5-methyl-3-isoxazolyl)-benzenesulfonamide
• 4-AMINO-N-[5-METHYL-3-ISOXAZOLYL]BENZENESULFONAMIDE
• Sulfamethoxazole (SMZ)
• 3-(p-AMi nophenylsulfonaMido)-5-Methyl-isoxaz
• 3-SulfanilaMido-5-Methylisoxazole
• 4-AMino-N-(5-Methyl-3-isoxazolyl)sulfanilaMide
• 5-Methyl-3-sulfanilaMi doisoxazole
• N1-(5-Methylisoxazol-3-yl)-4-aMinobenzene-1-sulfonaMide
• Ro 4-2130
• STX 608
• 4-Amino-N-(5-methyl-3-isoxazolyl)benzenesulfonamide
• [ "" ]
• SMZ|Sulfamethoxazole
• Gantanol
• Sulfisomezole
• Sulfamethoxazol
• Metoxal
• Sulfamethylisoxazole
• Simsinomin
• Radonil
• Sinomin
• Sulphamethoxazol
• Sulpha-methoxizole
• Sulfamethalazole
• Azo-gantanol
• Sulphamethylisoxazole
• Urobak
• Sulfamethoxizole
• Gantanol-DS
• Bactrimel
• Gamazole
• Sulphisomezole
• Sulfametoxazol
• Solfametossazolo
• Sulfamethoxazolum
• 5-Met
• SMZ（Sulfamethoxazole）
• Sulfamethoxazole,98%

• MDL： MFCD00010546
• Inchi： 1S/C10H11N3O3S/c1-7-6-10(12-16-7)13-17(14,15)9-4-2-8(11)3-5-9/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： JLKIGFTWXXRPMT-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(N([H])C1C([H])=C(C([H])([H])[H])ON=1)(=O)=O

Computed Properties

• Exact Mass: 253.05200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Powder
• Density: 1.463
• Melting Point: 169.0 to 172.0 deg-C
• Boiling Point: 482℃
• Flash Point: >110°(230°F)
• Refractive Index: 1.641
• Water Partition Coefficient: Soluble in ethanol or acetone. Very slightly soluble in water
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong oxidizing agents.
• PSA: 106.60000
• LogP: 3.10100
• Merck: 8918
• Sensitiveness: Light Sensitive
• Solubility: It is easily soluble in dilute hydrochloric acid, sodium hydroxide solution or ammonia water, and almost insoluble in water.

Sulfamethoxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36-S36/37/39-S22
• RTECS：WP0700000
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• HazardClass：IRRITANT
• TSCA：Yes
• Toxicity：LD50 orally in mice: 3662 mg/kg (Yamamoto)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances